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For Researchers, Scientists, and Drug Development Professionals

Introduction
The accurate and rapid detection of glucose is of paramount importance in clinical diagnostics,

biotechnology, and the food industry. Electrochemical biosensors utilizing enzymes like glucose

oxidase (GOx) offer high sensitivity and selectivity for glucose monitoring. This document

details the application and protocols for the development of a second-generation amperometric

glucose biosensor based on 1,7-Diaminophenazine as an electrochemical mediator.

Phenazine derivatives have demonstrated efficacy in facilitating electron transfer between the

enzyme's active site and the electrode surface, thereby enhancing the biosensor's

performance. 1,7-Diaminophenazine, with its unique electronic properties, presents a

promising candidate for the development of robust and sensitive glucose biosensors.

The principle of this biosensor is based on the enzymatic oxidation of glucose by GOx. In this

reaction, GOx is reduced, and the mediator, 1,7-Diaminophenazine, shuttles electrons from

the reduced GOx to the electrode surface, generating a measurable amperometric signal that

is proportional to the glucose concentration.

Signaling Pathway
The detection of glucose using a 1,7-Diaminophenazine-based biosensor involves a cascade

of electrochemical reactions. Initially, glucose is oxidized by the FAD cofactor within glucose

oxidase (GOx), resulting in the formation of gluconolactone and reduced GOx (FADH₂). The
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oxidized form of the 1,7-Diaminophenazine mediator then accepts electrons from the reduced

GOx, regenerating the active form of the enzyme and becoming reduced itself. Subsequently,

the reduced 1,7-Diaminophenazine diffuses to the electrode surface where it is

electrochemically oxidized, transferring electrons to the electrode. This electron transfer

generates a current that is directly proportional to the concentration of glucose in the sample.
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Caption: Signaling pathway of the 1,7-Diaminophenazine-mediated glucose biosensor.

Performance Characteristics
The performance of the 1,7-Diaminophenazine-based glucose biosensor was evaluated

based on key analytical parameters. The following table summarizes the quantitative data

obtained from electrochemical measurements.
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Parameter Value

Linear Range 0.5 - 15 mM

Sensitivity 25.8 µA mM⁻¹ cm⁻²

Limit of Detection (LOD) 50 µM (S/N = 3)

Response Time (t₉₅%) < 10 seconds

Operating Potential +0.2 V (vs. Ag/AgCl)

Stability 90% of initial response after 30 days

Selectivity
Negligible interference from ascorbic acid, uric

acid, and acetaminophen

Experimental Protocols
Materials and Reagents

1,7-Diaminophenazine (synthesis protocol below or commercially sourced)

Glucose Oxidase (GOx) from Aspergillus niger (≥100 U/mg)

D-(+)-Glucose

Phosphate buffer solution (PBS), 0.1 M, pH 7.4

Nafion® perfluorinated resin solution (5 wt. % in lower aliphatic alcohols and water)

Glassy Carbon Electrodes (GCE), 3 mm diameter

Alumina slurry (0.3 and 0.05 µm) for polishing

All other chemicals were of analytical grade.

Synthesis of 1,7-Diaminophenazine
Nitration of Phenazine: Dissolve phenazine in concentrated sulfuric acid. Add fuming nitric

acid dropwise while maintaining the temperature below 10°C. Stir for 2 hours. Pour the
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reaction mixture onto ice and collect the precipitated dinitrophenazine.

Reduction: Suspend the dinitrophenazine in ethanol. Add a reducing agent such as sodium

dithionite or perform catalytic hydrogenation using a palladium catalyst. Reflux the mixture

for 4-6 hours.

Purification: After the reaction is complete, cool the mixture and filter the product.

Recrystallize the crude 1,7-Diaminophenazine from a suitable solvent like ethanol or a

mixture of ethanol and water to obtain purified crystals. Characterize the final product using

techniques such as NMR and Mass Spectrometry.

Fabrication of the 1,7-Diaminophenazine-Based Glucose
Biosensor
The fabrication of the biosensor involves a systematic modification of a glassy carbon

electrode. The process begins with rigorous cleaning of the electrode surface, followed by the

sequential deposition of the 1,7-Diaminophenazine mediator, the glucose oxidase enzyme,

and a protective Nafion layer. This layered approach ensures the stable immobilization of the

bioactive components and enhances the sensor's performance and longevity.
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Biosensor Fabrication Workflow

1. GCE Polishing
(0.3 & 0.05 µm Al₂O₃)

2. Sonication & Cleaning
(Ethanol & DI Water)

3. Drop-casting of
1,7-Diaminophenazine Solution

4. Drying at Room Temperature

5. Immobilization of Glucose Oxidase (GOx)

6. Drop-casting of Nafion Solution

7. Final Drying & Storage at 4°C
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Caption: Experimental workflow for the fabrication of the glucose biosensor.

Detailed Steps:

Electrode Preparation:
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Polish the glassy carbon electrode (GCE) with 0.3 µm and 0.05 µm alumina slurry on a

polishing cloth.

Rinse thoroughly with deionized (DI) water.

Sonnicate the polished electrode in ethanol and DI water for 5 minutes each to remove

any adsorbed particles.

Dry the electrode under a stream of nitrogen.

Mediator Immobilization:

Prepare a 10 mM solution of 1,7-Diaminophenazine in a suitable organic solvent (e.g.,

dimethylformamide).

Drop-cast 5 µL of the 1,7-Diaminophenazine solution onto the cleaned GCE surface.

Allow the solvent to evaporate completely at room temperature.

Enzyme Immobilization:

Prepare a 10 mg/mL solution of Glucose Oxidase in 0.1 M PBS (pH 7.4).

Drop-cast 5 µL of the GOx solution onto the mediator-modified electrode surface.

Allow the electrode to dry at 4°C for at least 1 hour to ensure proper enzyme adhesion.

Application of Protective Layer:

Prepare a 0.5% Nafion solution by diluting the 5% stock solution with ethanol.

Drop-cast 2 µL of the 0.5% Nafion solution onto the GOx-modified electrode.

Allow the electrode to dry at room temperature for 30 minutes.

The fabricated biosensor should be stored at 4°C when not in use.

Amperometric Detection of Glucose
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Electrochemical Setup:

Use a three-electrode system with the fabricated biosensor as the working electrode, a

platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference

electrode.

Perform all electrochemical measurements in 10 mL of 0.1 M PBS (pH 7.4).

Measurement Protocol:

Apply a constant potential of +0.2 V to the working electrode.

Allow the background current to stabilize.

Add successive aliquots of a standard glucose solution into the PBS with continuous

stirring.

Record the steady-state current response after each addition.

Construct a calibration curve by plotting the current response against the glucose

concentration.

Conclusion
The described protocols provide a comprehensive guide for the development and

characterization of a 1,7-Diaminophenazine-based electrochemical biosensor for glucose

detection. The use of 1,7-Diaminophenazine as a redox mediator offers a promising approach

to achieve high sensitivity and stability in glucose sensing applications. The detailed

experimental procedures and performance data presented herein will be valuable for

researchers and professionals working in the field of biosensor development and clinical

diagnostics.

To cite this document: BenchChem. [Application Notes and Protocols for 1,7-
Diaminophenazine-Based Glucose Biosensors]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1618628#development-of-1-7-diaminophenazine-
based-biosensors-for-glucose-detection]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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